Cas no 862728-61-8 (3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 862728-61-8
• MF: C₉H₁₂BrN₅
• MW: 270.129079818726
• MDL: MFCD20921583
• CID: 1075069
• PubChem ID: 58597145
• Update Time: 2025-06-09

3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-tert-butyl-1H-pyrazolo-[3,4-d]pyrimidin-4-amine
• 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-Bromo-1-(1,1-dimethylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (ACI)
• (3-Bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amine
• 3-Bromo-1-(tert-butyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-Bromo-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine
• SCHEMBL2961144
• MFCD20921583
• SOSYGGKAIVNKLX-UHFFFAOYSA-N
• CS-0315527
• 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• J-511783
• F53417
• 4-Amino-3-bromo-1-(tert-butyl)-1H-pyrazolo[3,4-d]pyrimidine
• SB16438
• KF-0737
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-bromo-1-(1,1-dimethylethyl)-
• 862728-61-8
• DTXSID90729455
• DB-200203
• AKOS015991504

• MDL： MFCD20921583
• Inchi： 1S/C9H12BrN5/c1-9(2,3)15-8-5(6(10)14-15)7(11)12-4-13-8/h4H,1-3H3,(H2,11,12,13)
• InChI Key： SOSYGGKAIVNKLX-UHFFFAOYSA-N
• SMILES： BrC1C2C(=NC=NC=2N)N(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 269.02761g/mol
• Monoisotopic Mass: 269.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

3-Bromo-1-tert-Butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 862728-61-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 862728-61-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this article, we will delve into the structure, synthesis, and potential applications of 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, highlighting its significance in modern drug discovery and development.

The molecular structure of 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is characterized by a pyrazolo[3,4-d]pyrimidine core with a bromine substituent at the 3-position and a tert-butyl group at the 1-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The bromine substituent can be readily utilized in further synthetic transformations, making this compound a valuable intermediate in the synthesis of more complex molecules. The tert-butyl group, on the other hand, enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

The synthesis of 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied and optimized over the years. One common approach involves the reaction of 4-aminoantipyrine with tert-butyl bromide to form the tert-butyl-substituted intermediate. This intermediate is then treated with bromine to introduce the bromine substituent at the 3-position. The final step involves cyclization to form the pyrazolo[3,4-d]pyrimidine ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, reducing both cost and environmental impact.

In terms of biological activity, 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promising results in various preclinical studies. Research has demonstrated its potential as an antiviral agent against several RNA viruses, including influenza and hepatitis C viruses. The compound's ability to inhibit viral replication is attributed to its interaction with key viral enzymes and proteins. Additionally, studies have explored its anticancer properties, particularly in inhibiting tumor growth and metastasis in various cancer models. The mechanism of action involves modulating signaling pathways that are critical for cancer cell survival and proliferation.

One notable application of 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is in the development of novel antiviral drugs. The ongoing global health challenges posed by viral infections have spurred significant interest in identifying new therapeutic agents. This compound's broad-spectrum antiviral activity makes it a promising candidate for further investigation and clinical trials. Preclinical studies have shown that it can effectively reduce viral load and improve clinical outcomes in animal models of viral infections.

In addition to its antiviral properties, 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been investigated for its potential as an anticancer agent. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous need for new and effective treatments. Studies have shown that this compound can selectively target cancer cells while sparing normal cells, reducing side effects associated with traditional chemotherapy. Its ability to inhibit key signaling pathways involved in cancer progression makes it a valuable lead compound for further drug development.

The pharmacokinetic properties of 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine have also been studied to ensure its suitability as a therapeutic agent. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. The tert-butyl group enhances lipophilicity, which facilitates better cellular uptake and distribution throughout the body. Additionally, the bromine substituent contributes to metabolic stability, reducing rapid degradation by hepatic enzymes.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the delivery and efficacy of 3-bromo-1-tert-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-am ine. These include prodrug approaches to improve solubility and bioavailability, as well as nanoparticle formulations to achieve targeted delivery to specific tissues or organs. These advancements aim to maximize the therapeutic benefits while minimizing side effects.

In conclusion, 3-bromo-1-tetrt-butyl - 1 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 4 - amine strong > ( CAS No . 862728 - 61 - 8 ) represents a promising compound with significant potential in medicinal chemistry . Its unique molecular structure , coupled with its diverse biological activities , makes it an attractive candidate for further research and development . Ongoing studies continue to uncover new applications and optimize its properties , paving the way for innovative treatments in areas such as antiviral therapy and cancer treatment . As research progresses , it is likely that this compound will play an increasingly important role in advancing medical science and improving patient outcomes . p >